Cas no 80178-41-2 (Cinncassiol D3)

Cinncassiol D3 structure
Cinncassiol D3 structure
Product Name:Cinncassiol D3
CAS No:80178-41-2
MF:C20H32O6
MW:368.464487075806
CID:1995192
PubChem ID:75144799
Update Time:2025-04-21

Cinncassiol D3 Chemical and Physical Properties

Names and Identifiers

    • Cinncassiol D3
    • 2,5-Methano-2H-s-indaceno(8,1-bc)furan-2,5a,7,8c(2aH,6H)-tetrol, octahydro-3-(2-hydroxy-1-methylethyl)-2a,5,8-trimethyl-
    • 2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,5a,7,8c(2aH,6H)-tetrol, octahydro-3-(2-hydroxy-1-methylethyl)-2a,5,8-trimethyl-
    • 80178-41-2
    • DTXSID201104992
    • Inchi: 1S/C20H32O6/c1-9(7-21)11-5-13-16(3)8-19(24)17(11,4)20(13,25)15(26-19)14-10(2)12(22)6-18(14,16)23/h9-15,21-25H,5-8H2,1-4H3
    • InChI Key: HQUSKUTUDDZKOD-UHFFFAOYSA-N
    • SMILES: CC(C1C2(C3(C4C5C(CC(C5C)O)(O)C(C3C1)(C)CC2(O)O4)O)C)CO

Computed Properties

  • Exact Mass: 368.21988874Da
  • Monoisotopic Mass: 368.21988874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 110Ų
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